Cas no 89401-28-5 ((2R)-1-benzyloxypropan-2-ol)

(2R)-1-benzyloxypropan-2-ol structure
(2R)-1-benzyloxypropan-2-ol structure
Product Name:(2R)-1-benzyloxypropan-2-ol
CAS No:89401-28-5
MF:C10H14O2
MW:166.216963291168
MDL:MFCD07367007
CID:720466
PubChem ID:10953891
Update Time:2025-09-28

(2R)-1-benzyloxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(Benzyloxy)propan-2-ol
    • (R)-(-)-1-Benzyloxy-2-propanol
    • (2R)-1-phenylmethoxypropan-2-ol
    • (R)-1-Benzyloxy-2-propanol
    • 2-Propanol,1-(phenylmethoxy)-, (2R)-
    • (2S)-1-benzyloxypropan-2-ol
    • (R)-1-O-Benzylpropylene glycol
    • (s)-(-)-1-Benzyloxy-2-propanol
    • (S)-(+)-1,2-Propanediol 1-benzyl ether
    • (S)-1-(benzyloxy)propan-2-ol
    • 2-Propanol,1-(phenylmethoxy)-,(2R)
    • (2r)-1-(benzyloxy)propan-2-ol
    • 2-Propanol, 1-(phenylmethoxy)-, (R)-
    • (R)-1-(Benzyloxy)-2-propanol
    • (2R)-1-benzyloxypropan-2-ol
    • (R)-1-benzyloxy-propan-2-ol
    • KJBPYIUAQLPHJG-SECBINFHSA-N
    • (R)-()-1-Benzyloxy-2-propanol
    • (R)-(?)-1-Benzyloxy-2-propanol
    • CB0020
    • (R)-(-)-1-Benzyloxy-2-propanolL
    • AKO
    • (2R)-1-(Phenylmethoxy)-2-propanol (ACI)
    • 2-Propanol, 1-(phenylmethoxy)-, (R)- (ZCI)
    • SCHEMBL1096291
    • 89401-28-5
    • EN300-1697873
    • AS-19349
    • (R)-(-)-1-BENZYLOXY-2-PROPANOL 97
    • MFCD07367007
    • (R)-(-)-1-Benzyloxy-2-propanol, 97%
    • A11416
    • DTXSID30449549
    • CS-W017860
    • AKOS006340941
    • MDL: MFCD07367007
    • Inchi: 1S/C10H14O2/c1-9(11)7-12-8-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3/t9-/m1/s1
    • InChI Key: KJBPYIUAQLPHJG-SECBINFHSA-N
    • SMILES: C(C1C=CC=CC=1)OC[C@H](O)C

Computed Properties

  • Exact Mass: 166.09900
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Color/Form: liquid
  • Density: 1.027 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 263.848°C at 760 mmHg
  • Flash Point: Fahrenheit: >228.2 ° f
    Celsius: >109 ° c
  • Refractive Index: n20/D 1.510(lit.)
  • Solubility: Slightly soluble (13 g/l) (25 º C),
  • PSA: 29.46000
  • LogP: 1.58400
  • Solubility: Not determined
  • Optical Activity: [α]20/D -14°, c = 1 in chloroform

(2R)-1-benzyloxypropan-2-ol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302,H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xn
  • Storage Condition:2-8°C
  • Risk Phrases:R22; R36/37/38

(2R)-1-benzyloxypropan-2-ol Customs Data

  • HS CODE:2909499000
  • Customs Data:

    China Customs Code:

    2909499000

    Overview:

    2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

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(2R)-1-benzyloxypropan-2-ol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylborane Catalysts: (SP-4-2)-Chlorotris(triphenylphosphine)rhodium ;  16 h, rt
Reference
Catalytic reductive coupling of epoxides and aldehydes: Epoxide-ring opening precedes carbonyl reduction
Molinaro, Carmela; Jamison, Timothy F., Angewandte Chemie, 2005, 44(1), 129-132

Production Method 2

Reaction Conditions
1.1 Catalysts: Ammonium formate ,  Palladium Solvents: Ethanol
Reference
Palladium Catalyzed, Regioselective Reduction of 1,2-Epoxides by Ammonium Formate
Dragovich, Peter S.; Prins, Thomas J.; Zhou, Ru, Journal of Organic Chemistry, 1995, 60(15), 4922-4

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylborane Catalysts: (SP-4-2)-Chlorotris(triphenylphosphine)rhodium
Reference
Formation of higher-order structures of chiral poly(ethynylpyridine)s depending on size, temperature, and saccharide recognition
Abe, Hajime; Okada, Kotaro; Makida, Hiroki; Inouye, Masahiko, Organic & Biomolecular Chemistry, 2012, 10(34), 6930-6936

Production Method 4

Reaction Conditions
Reference
Structure-enantioselectivity relationships using neural networks for the reduction of carbonyl compounds with baker's yeast
Zakarya, D.; Farhaoui, L.; Fkih-Tetouani, S., Tetrahedron Letters, 1994, 35(28), 4985-8

Production Method 5

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 60 min, 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  15 min
Reference
A new enantioselective synthesis of the anti-Parkinson agent safinamide
Reddi, Anjaneyulu; Mujahid, Mohammad; Sasikumar, Murugesan; Muthukrishnan, Murugan, Synthesis, 2014, 46(13), 1751-1756

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide
1.2 Solvents: Dimethylformamide
1.3 Reagents: Dowex 50X8 Solvents: Methanol ,  Water
Reference
Synthesis of enantiomeric N-(2-phosphonomethoxypropyl) derivatives of purine and pyrimidine bases. II. The synthon approach
Holy, Antonin; Dvorakova, Hana; Masojidkova, Milena, Collection of Czechoslovak Chemical Communications, 1995, 60(8), 1390-409

Production Method 7

Reaction Conditions
Reference
Manufacture of (R)-benzyloxy-2-alkanols
, Japan, , ,

(2R)-1-benzyloxypropan-2-ol Raw materials

(2R)-1-benzyloxypropan-2-ol Preparation Products

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